Cas no 1261730-46-4 (3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261730-46-4
• MF: C₁₂H₇F₄NO₂
• MW: 273.1830971241
• CID: 4920835
• Update Time: 2025-08-02

3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NO2/c13-10-9(5-6-17-11(10)18)7-1-3-8(4-2-7)19-12(14,15)16/h1-6H,(H,17,18)
• InChI Key： KSXUKBDDDGANJB-UHFFFAOYSA-N
• SMILES： FC1C(NC=CC=1C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261730-46-4)

The compound 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261730-46-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key features of 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine is its trifluoromethoxy group, which enhances its lipophilicity and metabolic stability. This makes it a valuable candidate for drug design, especially in the context of blood-brain barrier penetration. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research and autoimmune disease treatment. The presence of the fluoro substituent further improves its binding affinity to target proteins, a trend increasingly leveraged in modern pharmaceutical development.

In addition to its pharmaceutical applications, CAS No. 1261730-46-4 has also been investigated for its role in agrochemical formulations. The pyridine scaffold is a common motif in pesticide chemistry, and the introduction of fluorine atoms can significantly enhance the compound's efficacy. This aligns with the growing focus on sustainable agriculture and the need for low-toxicity crop protection agents. Industry experts are particularly interested in how this compound compares to traditional neonicotinoid alternatives, a frequently searched topic in agrochemical forums.

The synthesis of 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions, including cross-coupling and fluorination techniques. These methods are widely discussed in synthetic chemistry communities, where researchers seek efficient and scalable routes for fluorinated compounds. The compound's X-ray crystallography data has also been a point of interest, as it provides insights into its molecular conformation and intermolecular interactions—critical for structure-activity relationship (SAR) studies.

From an environmental perspective, the biodegradability and ecotoxicological profile of CAS No. 1261730-46-4 are under scrutiny, reflecting broader concerns about green chemistry. Regulatory bodies and industrial manufacturers are increasingly prioritizing eco-friendly chemical processes, making this compound a relevant case study. Its potential metabolites and degradation pathways are also being mapped to ensure compliance with global chemical regulations such as REACH and TSCA.

In summary, 3-Fluoro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine represents a versatile compound with promising applications across life sciences and industrial chemistry. Its fluorine-rich structure aligns with current trends in rational drug design and sustainable agrochemicals, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation chemical innovations.